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Compound of Interest

Compound Name:
(S)-Chlorpheniramine-d6 Maleate

Salt

Cat. No.: B1159775 Get Quote

Part 1: Operational Alert & Hazard Assessment
STOP & READ: (S)-Chlorpheniramine-d6 Maleate is a high-potency deuterated pharmaceutical

standard. While it is a stable isotope (non-radioactive), it retains the potent biological activity of

its parent compound and possesses severe acute toxicity hazards.[1]

Critical Safety Profile:

Acute Toxicity: Fatal if inhaled (H330); Toxic if swallowed (H301) or in contact with skin

(H311).[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects (H411).[2] DO NOT

SEWER.

Chemical Nature: Halogenated Organic Salt (contains Chlorine).
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Property Data Relevance to Disposal

Compound Name
(S)-Chlorpheniramine-d6

Maleate

Labeled standard (Stable

Isotope)

CAS Number 1219806-45-7 (d6 variant)
Use for inventory/waste

profiles

Parent CAS 113-92-8 (Unlabeled)
Reference for tox data if d6

data is scarce

Molecular Formula
C16H13D6ClN2[1][2][3] ·

C4H4O4

Halogenated (Cl) – Requires

incineration

Physical State
White Solid / Crystalline

Powder

Dust inhalation risk during

transfer

Solubility Soluble in Methanol, Water
Rinsate must be captured as

liquid waste

Part 2: Waste Characterization & Regulatory Logic
Proper disposal requires accurate waste coding. Unlike common solvents, this compound

occupies a specific regulatory niche.[1]

1. Is it Radioactive? NO. The "d6" indicates deuterium labeling. It is a stable isotope. It does not

require decay-in-storage or radioactive waste protocols. It is managed as Chemical Hazardous

Waste.

2. RCRA Classification (40 CFR)

Listed Waste: Chlorpheniramine is not specifically P-listed or U-listed in 40 CFR 261.33.

Characteristic Waste: It may not exhibit Ignitability, Corrosivity, or Reactivity.[1] However, due

to its high toxicity (LD50 oral rat ~118-306 mg/kg for parent) and halogen content, it is best

practice to manage it as RCRA Hazardous Waste rather than non-regulated waste.[1]

Subpart P (Healthcare vs. Research):
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Healthcare Facilities: Must follow 40 CFR Part 266 Subpart P (Pharmaceutical Waste).[4]

[5]

Research Labs: Typically follow 40 CFR Part 262.[5]

Decision: Classify as "Non-Regulated Hazardous Waste - Toxic/Halogenated" or assign a

state-specific code (e.g., TX "Class 1") if no federal code applies.[1] Incineration is

mandatory.

Part 3: Disposal Workflow (Visualized)
The following logic gate determines the physical disposal path for the material.
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Figure 1: Decision matrix for segregating solid, liquid, and container waste streams to ensure

compliance with incineration standards.[1]

Part 4: Detailed Step-by-Step Protocols
Protocol A: Disposal of Solid Waste (Expired/Unused Powder)
Objective: Secure containment of high-potency dust to prevent inhalation and environmental

release.

PPE Requirements: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

[1] Use a Fume Hood or Biosafety Cabinet (BSC) to open containers.

Primary Containment: Keep the material in its original vial if possible. Ensure the cap is tight.

[6]

Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc).

Labeling: Apply a hazardous waste label to the bag.

Constituents: "(S)-Chlorpheniramine-d6 Maleate, Solid."[1]

Hazards: Toxic, Irritant.[1]

Accumulation: Place the bagged vial into the Solid Toxic/Pharmaceutical Waste drum

(typically a black or blue bin destined for incineration).

Protocol B: Disposal of Liquid Waste (Stock Solutions)
Objective: Prevent mixing with incompatible streams (e.g., oxidizers) and ensure halogenated

waste tracking.

Solvent Assessment: Identify the solvent used (usually Methanol, DMSO, or Water).[1]

Segregation:

If solvent is organic (Methanol/DMSO): Pour into "Halogenated Organic Solvents" carboy.

(Note: Even if the solvent isn't halogenated, the solute contains Chlorine, so

"Halogenated" is the safest default to prevent audit findings).[1]
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If solvent is aqueous: Pour into "Aqueous Toxic" carboy.

Rinsing: Triple rinse the empty vessel with a small volume of methanol. Add this rinsate to

the waste carboy.

Record Keeping: Log the volume and concentration on the waste container's accumulation

log.

Protocol C: Decontamination of Spills
Objective: Neutralize immediate inhalation threats from dust.

Evacuate & Ventilate: If a significant amount of powder (>100 mg) is aerosolized outside a

hood, evacuate the immediate area for 15 minutes to allow dust to settle.

Wet Wiping: Do not dry sweep. Cover the spill with paper towels dampened with Methanol or

Water. This prevents dust generation.[3]

Collection: Scoop up the damp towels and debris. Place in a heavy-duty plastic bag.

Surface Cleaning: Wipe the surface 3 times with soap and water.

Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).

Part 5: Storage & Transport Specifications
When preparing waste for pickup by your EHS department or external vendor (e.g., Stericycle,

Veolia, Triumvirate):

DOT Shipping Name (Likely):

Solid: UN 2811, Toxic solids, organic, n.o.s.[1] (Chlorpheniramine Maleate), 6.1, PG III.[1]

Liquid: UN 2810, Toxic liquids, organic, n.o.s.[1] (Chlorpheniramine Maleate), 6.1, PG III.

[1]

Container Type:

Solids: Wide-mouth HDPE jars or original glass vials.
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Liquids: HDPE carboys or Safety Cans (if flammable solvent used).

Incompatibility: Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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